Cas no 42365-60-6 (2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE)

• Product Name: 2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE
• CAS No: 42365-60-6
• MF: C₇H₈Cl₂FN
• MW: 196.049523353577
• CID: 928031
• PubChem ID: 2773618
• Update Time: 2025-05-20

2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE
• (2-chloro-4-fluorophenyl)methanamine,hydrochloride
• PC8148
• (2-chloro-4-fluorophenyl)methanamine hydrochloride
• 1-(2-Chloro-4-Fluorophenyl)Methanamine Hydrochloride (1:1)
• DTXSID00378599
• (2-chloro-4-fluorophenyl)methanamine;hydrochloride
• 42365-60-6
• (2-chloro-4-fluoro-phenyl)methanamine Hydrochloride
• AKOS027379804

• Inchi： 1S/C7H7ClFN.ClH/c8-7-3-6(9)2-1-5(7)4-10;/h1-3H,4,10H2;1H
• InChI Key： JRLSDBJQSHLCRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)F.Cl

Computed Properties

• Exact Mass: 195.00200
• Monoisotopic Mass: 195.0017828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.44010

2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on 2-CHLORO-4-FLUOROBENZYLAMINE HYDROCHLORIDE

2-Chloro-4-Fluorobenzylamine Hydrochloride (CAS No. 42365-60-6): Properties, Applications, and Market Insights

2-Chloro-4-fluorobenzylamine hydrochloride (CAS No. 42365-60-6) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This halogenated benzylamine derivative features both chlorine and fluorine substituents on its aromatic ring, making it a valuable building block for various synthetic applications. The compound's molecular formula is C₇H₈ClFN·HCl, with a molecular weight of 200.06 g/mol.

The growing interest in fluorinated pharmaceutical intermediates has positioned 2-chloro-4-fluorobenzylamine HCl as a compound of particular importance in drug discovery. Researchers frequently search for "fluorobenzylamine derivatives uses" and "chloro-fluoro aromatic amines in medicine," reflecting the compound's relevance in modern medicinal chemistry. Its unique structural features contribute to enhanced bioavailability and metabolic stability in potential drug candidates.

In terms of physical properties, 2-chloro-4-fluorobenzylamine hydrochloride typically appears as a white to off-white crystalline powder. It demonstrates good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These characteristics make it particularly useful for organic synthesis applications where controlled reactivity is desired.

The compound's primary application lies in its role as a versatile synthetic intermediate. Current trends in pharmaceutical research show increased demand for "halogenated amine building blocks" and "fluorinated drug precursors," areas where this compound excels. It serves as a key starting material for the synthesis of various biologically active molecules, including potential central nervous system (CNS) agents and antimicrobial compounds.

Recent scientific literature highlights the use of 2-chloro-4-fluorobenzylamine HCl in the development of novel kinase inhibitors and G-protein coupled receptor (GPCR) modulators. These applications align with current pharmaceutical industry priorities, as evidenced by frequent searches for "GPCR drug development intermediates" and "kinase inhibitor synthesis." The compound's structural flexibility allows for diverse modifications, making it valuable in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the benzylamine hydrochloride moiety offers several advantages. The hydrochloride salt form improves stability and handling characteristics compared to the free base. This aspect is particularly important for industrial-scale applications, where consistent quality and shelf life are critical considerations. Researchers often inquire about "amine hydrochloride salt advantages" and "handling halogenated aromatic amines," reflecting practical concerns in laboratory and production settings.

The market for 2-chloro-4-fluorobenzylamine hydrochloride has shown steady growth, driven by expanding pharmaceutical R&D activities worldwide. Analytical data reveals increasing searches for "CAS 42365-60-6 suppliers" and "high purity fluorobenzylamine derivatives," indicating growing commercial interest. Current market intelligence suggests particular demand from contract research organizations (CROs) and generic drug manufacturers developing new chemical entities (NCEs).

Quality control aspects of 2-chloro-4-fluorobenzylamine HCl are frequently discussed in technical forums. Common analytical techniques for characterization include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods verify the compound's identity and purity, which are essential for reproducible research results. Laboratory professionals often search for "HPLC methods for benzylamine analysis" and "NMR characterization of halogenated amines."

Environmental and safety considerations for 2-chloro-4-fluorobenzylamine hydrochloride follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used during handling. The compound's Material Safety Data Sheet (MSDS) provides detailed handling instructions, a document frequently requested by researchers searching for "42365-60-6 safety data."

Future research directions involving 2-chloro-4-fluorobenzylamine HCl may explore its potential in emerging therapeutic areas. Current pharmaceutical trends suggest growing interest in targeted cancer therapies and neurodegenerative disease treatments, where fluorinated compounds often play important roles. The compound's structural features make it a candidate for developing PET (positron emission tomography) tracers and other diagnostic agents.

In conclusion, 2-chloro-4-fluorobenzylamine hydrochloride (CAS No. 42365-60-6) represents an important fluorinated building block with diverse applications in medicinal chemistry and drug development. Its unique combination of halogen substituents and amine functionality continues to attract research interest across multiple therapeutic areas. As the pharmaceutical industry increasingly focuses on structure-based drug design and precision medicine, compounds like this will likely maintain their significance in scientific research and development.